Cas no 1805207-62-8 (2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805207-62-8
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4852138
• Update Time: 2025-10-29

2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-7-3(5(9)10)2-4(8)6(11)12-7/h2,5H,1H3,(H2,11,12)
• InChI Key： CKAVXQZQQJPEJC-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine

Introduction to 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805207-62-8) and Its Applications in Modern Chemical Biology

2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805207-62-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug discovery. The structural features of this molecule, including its amino, chloro, difluoromethyl, and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for developing novel therapeutic agents.

The< strong>amino group at the 2-position provides a nucleophilic center that can participate in various chemical reactions, such as condensation, coupling, and modification reactions, enabling the synthesis of more complex derivatives. The< strong>chloro substituent at the 3-position introduces electrophilicity, making it susceptible to nucleophilic aromatic substitution reactions, which is a common strategy in medicinal chemistry for introducing diversity into molecular libraries. Additionally, the< strong>5-(difluoromethyl) group enhances the metabolic stability of the compound by increasing its lipophilicity and resistance to oxidative degradation. Finally, the< strong>6-methoxy group acts as a methylation site and can influence the electronic properties of the pyridine ring, affecting its binding affinity to biological targets.

In recent years, 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas is in oncology, where pyridine derivatives have shown significant promise as kinase inhibitors. For instance, recent studies have highlighted the compound's ability to inhibit specific tyrosine kinases that are overexpressed in cancer cells. The< strong>difluoromethyl group has been particularly noted for its ability to improve pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

Furthermore, this compound has been explored in the development of antiviral agents. The structural motif of pyridine derivatives has been found to interact effectively with viral proteases and polymerases, thereby inhibiting viral replication. In particular, modifications at the< strong>amino and< strong>chloro positions have been shown to enhance binding affinity and selectivity against viral targets. These findings have opened up new avenues for designing next-generation antiviral drugs that are more effective and have fewer side effects.

The< strong>methoxy group at the 6-position also plays a crucial role in modulating the biological activity of this compound. Studies have demonstrated that methoxy-substituted pyridines exhibit enhanced binding interactions with certain enzymes and receptors due to their ability to stabilize charged intermediates during catalytic processes. This property makes 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine an attractive candidate for developing drugs targeting neurological disorders, where precise modulation of enzyme activity is essential.

In addition to its applications in oncology and antiviral therapy, this compound has shown potential in addressing inflammatory diseases. Pyridine derivatives have been reported to inhibit key inflammatory pathways by modulating cytokine production and immune cell function. The presence of multiple substituents on the pyridine ring allows for fine-tuning of biological activity, enabling researchers to develop highly selective inhibitors that target specific inflammatory mediators without affecting other physiological processes.

The synthesis of 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations such as methylation and fluorination. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further biological evaluation.

In conclusion, 2-Amino-3-chloro-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805207-62-8) is a structurally complex and functionally diverse compound with significant potential in drug discovery. Its unique combination of substituents makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases, including cancer, viral infections, and inflammatory disorders. As research continues to uncover new applications for this compound，its importance in chemical biology is likely to grow even further.